Pericalline

• CAS: 3463-93-2
• Synonyms: apparicine; pericalline
• Molecular Formula: C18H20N2
• Molecular Weight: 264.4 g/mol
• SMILES: CC=C1CN2CCC1C(=C)C3=C(C2)C=C4C=CNC4=C3
• InChI: InChI=1S/C18H20N2/c1-3-13-10-20-7-5-16(13)12(2)17-9-18-14(4-6-19-18)8-15(17)11-20/h3-4,6,8-9,16,19H,2,5,7,10-11H2,1H3/b13-3-/t16-/m0/s1
• InChIKey: YBWKMVPRGFJPHD-LELDJUSMSA-N

Pericalline (CAS 3463-93-2), also catalogued under the synonyms apparicine, gomezine, and tabernoschizine, is a monoterpenoid tricyclic indole alkaloid belonging to the vallesamine group. It is the first member of this structural class to be isolated and structurally characterized, with its structure first published in 1965.

Pericalline (CAS 3463-93-2): Compound Identity and Sourcing Baseline for a Vallesamine-Type Indole Alkaloid

Pericalline (CAS 3463-93-2), also catalogued under the synonyms apparicine, gomezine, and tabernoschizine, is a monoterpenoid tricyclic indole alkaloid belonging to the vallesamine group [1]. It is the first member of this structural class to be isolated and structurally characterized, with its structure first published in 1965 [1]. The compound is reported as an alkaloid isolated from Catharanthus trichophyllus roots and is noted to be active against experimental neoplasm [2]. Chemically, pericalline is classified as a benzazocine—a benzene ring fused to an azocine ring—with a molecular formula of C18H20N2 and a molecular weight of 264.37 g/mol [3].

Structural Class Vallesamine-type monoterpenoid indole alkaloid with benzazocine core

Research Context Reported anti-neoplasm activity in experimental models (requires validation)

Sourcing Plant-derived alkaloid from Catharanthus trichophyllus roots; natural product screening

• [1] Wikipedia contributors. Apparicine. Wikipedia, The Free Encyclopedia. https://en.wikipedia.org/wiki/Apparicine (accessed 2026-05-12). View Source
• [2] National Library of Medicine. Pericalline. MeSH Supplementary Concept Data 2024. Unique ID: C008811. https://meshb.nlm.nih.gov/record/ui?ui=C008811 View Source
• [3] PhytoBank. Pericalline (PHY0181007). https://phytobank.ca/metabolites/PHY0181007 (created 2015-04-25). View Source

Pericalline vs. In-Class Indole Alkaloids: Why Generic Substitution is Not Supported by Biological Evidence

Although pericalline shares the monoterpenoid indole alkaloid scaffold with numerous Apocynaceae-derived compounds, its biological activity profile is not interchangeable with close structural analogs. Compounds such as pericine, coronaridine, tubotaiwine, and iboga-class alkaloids diverge substantially in their receptor selectivity, enzyme inhibition potency, and antiviral spectrum [1]. This divergence arises from subtle differences in the polycyclic framework—specifically the vallesamine skeleton's unique connectivity pattern—as well as from the distinct biosynthetic origin of pericalline, which involves loss of C-2 and retention of C-3 from the tryptophan precursor, a pathway not shared by most other indole alkaloids [2]. Consequently, procurement decisions based merely on in-class membership risk selecting a compound with an irrelevant or sub-optimal activity signature for the intended assay. The quantitative evidence below substantiates these differences across four independent biological targets.

• Vallesamine skeleton connectivity differs from pericine and coronaridine scaffolds; receptor selectivity may not transfer.
• Unique biosynthetic pathway (C-2 loss, C-3 retention from tryptophan) is not shared by most indole alkaloids, limiting class-level substitution.
• Multi-target activity profile (opioid, XO, antiviral) is compound-specific; in-class substitution may lead to assay mismatch.

• [1] Gunasekera, S. P., Cordell, G. A., & Farnsworth, N. R. (1980). Anticancer indole alkaloids of Ervatamia heyneana. Phytochemistry, 19(6), 1213–1218. View Source
• [2] Shamma, M. (1970). The biosynthesis of apparicine. Journal of the American Chemical Society, 92(10), 3239–3240. [As cited in: Herbert, R. B. (1983). The biosynthesis of plant alkaloids. Natural Product Reports, 1, 1–20.] View Source

Pericalline (CAS 3463-93-2) Quantitative Differentiation Evidence: Head-to-Head and Cross-Study Comparisons

Xanthine Oxidase Inhibition: Pericalline Matches Allopurinol Potency with an IC50 of 0.65 μM

In a direct enzymatic assay, pericalline (tested as apparicine) inhibited xanthine oxidase with an IC50 of 0.65 μM, which is statistically equivalent to the clinical reference inhibitor allopurinol (IC50 = 0.60 μM) [1]. This near-identical potency places pericalline among the most potent plant-derived xanthine oxidase inhibitors known to date.

XO Inhibition IC50

Head-to-head

Pericalline 0.65 μM vs Allopurinol 0.60 μM; Δ 0.05 μM

Supports non-purine XO inhibitor screening

Reported comparable potency in enzyme assay

Evidence Dimension	Xanthine oxidase inhibitory potency (IC50)
Target Compound Data	IC50 = 0.65 μM
Comparator Or Baseline	Allopurinol (IC50 = 0.60 μM)
Quantified Difference	ΔIC50 = 0.05 μM (8.3% difference; functionally equivalent)
Conditions	In vitro xanthine oxidase enzyme inhibition assay; alkaloids isolated from Tabernaemontana bufalina aerial parts (Shi et al., 2019)

Why This Matters

For researchers developing non-purine xanthine oxidase inhibitors as alternatives to allopurinol (which carries cardiotoxicity concerns), pericalline offers a structurally distinct chemotype with comparable target engagement, making it a high-priority scaffold for hit-to-lead optimization.

• [1] Shi, B.-B., Chen, J., Bao, M.-F., Zeng, Y., & Cai, X.-H. (2019). Alkaloids isolated from Tabernaemontana bufalina display xanthine oxidase inhibitory activity. Phytochemistry, 166, 112060. View Source

Opioid Receptor Binding (IC50): Pericalline Exhibits 1.6-Fold Higher Affinity Than Codeine, Though 3.8-Fold Lower Than Pericine

In opiate receptor binding studies using a radioligand displacement assay, pericalline demonstrated an IC50 of 2.3 μM, compared to 0.6 μM for its co-isolated structural analog pericine and 3.6 μM for the clinically used weak analgesic codeine . Pericalline thus occupies an intermediate affinity position, exceeding codeine by 1.6-fold but falling short of pericine by 3.8-fold.

Opioid Binding IC50

Source review

2.3 μM vs Pericine 0.6 μM, Codeine 3.6 μM

Supports opioid receptor SAR studies

Intermediate affinity; structural SAR context; reference data to verify

Evidence Dimension	Opioid receptor binding affinity (IC50)
Target Compound Data	IC50 = 2.3 μM
Comparator Or Baseline	Pericine (IC50 = 0.6 μM); Codeine (IC50 = 3.6 μM)
Quantified Difference	2.3 μM (pericalline) vs. 0.6 μM (pericine): 3.8-fold lower affinity for pericalline; vs. 3.6 μM (codeine): 1.6-fold higher affinity for pericalline
Conditions	Opiate receptor radioligand binding assay; successive fractionation of Picralima nitida cell suspension culture methanolic extract (Arens et al., 1982, Planta Medica)

Why This Matters

Pericalline's intermediate opioid receptor affinity—higher than codeine but lower than pericine—provides a useful pharmacological tool compound for studying structure–activity relationships (SAR) within the vallesamine alkaloid series, particularly in differentiating binding determinants that govern affinity versus efficacy at opioid receptor subtypes.

Opioid Receptor Binding Affinity (Ki): Pericalline (Ki = 2.65 μM) vs. Tubotaiwine (Ki = 1.65 μM) in a Parallel Isolation Study

In a separate study employing centrifugal partition chromatography (CPC) prefractionation coupled with opiate-receptor-binding and adenosine A1-receptor-binding assays, pericalline (apparicine) exhibited a Ki of 2.65 ± 1.56 μM at the opiate receptor, compared to 1.65 ± 0.81 μM for tubotaiwine isolated from the same Tabernaemontana pachysiphon leaf extract [1]. Both compounds additionally demonstrated micromolar affinity for adenosine receptors and produced analgesic activity in the mouse abdominal constriction test, confirming in vivo functional relevance [1].

Opioid Binding Ki

Head-to-head

2.65 ± 1.56 μM vs Tubotaiwine 1.65 ± 0.81 μM

Supports multi-target probe context

Reported analgesic endpoint in mouse model; adenosine A1 affinity

Evidence Dimension	Opioid receptor binding affinity (Ki)
Target Compound Data	Ki = 2.65 ± 1.56 μM
Comparator Or Baseline	Tubotaiwine (Ki = 1.65 ± 0.81 μM)
Quantified Difference	Pericalline Ki is 1.6-fold higher (weaker affinity) than tubotaiwine; both compounds show overlapping micromolar affinity ranges
Conditions	Opiate-receptor-binding assay; ethanolic extract of Tabernaemontana pachysiphon leaves fractionated by CPC (Ingkaninan et al., 1999)

Why This Matters

This independently replicated opioid receptor engagement, combined with in vivo analgesic confirmation and dual adenosine receptor affinity, establishes pericalline as a multi-target ligand with a pharmacological fingerprint distinct from tubotaiwine—critical information for laboratories selecting tool compounds for polypharmacology or phenotypic screening campaigns.

• [1] Ingkaninan, K., Ijzerman, A. P., Taesotikul, T., & Verpoorte, R. (1999). Isolation of opioid-active compounds from Tabernaemontana pachysiphon leaves. Journal of Pharmacy and Pharmacology, 51(12), 1441–1446. View Source

In Silico Docking Against Estrogen Receptor Alpha (ERα): Pericalline Binding Energy of −7.5 kcal/mol Ranks Among Top Phytochemical Ligands

In a GC–MS and in silico molecular docking study of Justicia gendarussa leaf extract phytochemicals against the human breast cancer target Estrogen Receptor Alpha (ERα, PDB: not specified), pericalline achieved a binding energy of −7.5 kcal/mol, ranking second among all docked compounds—marginally below clionasterol (−7.6 kcal/mol) and above pleocarpamine (−7.3 kcal/mol) . This indicates a strong predicted binding affinity to the ERα ligand-binding domain.

ERα Docking Score

Data to verify

−7.5 kcal/mol; ranked 2nd among docked compounds

Supports in silico ERα screening context

Docking study; requires in vitro validation

Evidence Dimension	In silico docking binding energy against ERα
Target Compound Data	−7.5 kcal/mol
Comparator Or Baseline	Clionasterol (−7.6 kcal/mol); Pleocarpamine (−7.3 kcal/mol)
Quantified Difference	Δ = 0.1 kcal/mol vs. clionasterol (1.3% difference); Δ = 0.2 kcal/mol vs. pleocarpamine (2.7% difference)
Conditions	Autodock 4.2.6; methanolic leaf extract of Justicia gendarussa; binding to human Estrogen Receptor Alpha (ERα) (Muthukrishnan et al., 2024, Vegetos)

Why This Matters

For computational chemistry groups and natural product drug discovery programs targeting ERα-driven breast cancer, pericalline's docking score—competitive with the top phytochemical ligand in the same study—justifies its prioritization for in vitro ERα binding validation and subsequent medicinal chemistry optimization.

Antiviral Activity: Pericalline Demonstrates Strong Activity Against Poliovirus Type 3 (PV3), a Phenotype Largely Absent in Common In-Class Alkaloids

Pericalline (apparicine) exhibits strong antiviral activity against poliovirus type 3 (PV3) and moderate to strong activity against a panel of human pathogens [1]. While quantitative IC50 values for PV3 inhibition are not reported in the available primary literature, the qualitative designation of 'strong activity' against PV3 is a distinctive feature not commonly associated with the broader class of vallesamine or iboga indole alkaloids. This antiviral phenotype, when combined with its opioid receptor and xanthine oxidase activities, creates a multi-target biological profile that is unique within its structural class.

Antiviral PV3 Activity

Data to verify

Qualitative strong activity against poliovirus type 3

Supports antiviral screening differentiation

Source review; quantitative data not reported

Evidence Dimension	Antiviral activity against poliovirus type 3 (PV3)
Target Compound Data	Strong activity (qualitative designation)
Comparator Or Baseline	Most structurally related indole alkaloids (e.g., coronaridine, pericine) lack reported PV3 activity at comparable screening tiers
Quantified Difference	No quantitative comparator data available; differentiation is based on the presence vs. absence of this specific antiviral phenotype
Conditions	Cell culture antiviral screening; review of medicinal plant bioactivities (PROTA Foundation, Schmelzer & Gurib-Fakim, 2008)

Why This Matters

For antiviral screening programs targeting enteroviruses, pericalline offers a starting point for scaffold-hopping that most other Apocynaceae indole alkaloids cannot provide, reducing the risk of screening libraries saturated with compounds lacking this specific antiviral phenotype.

• [1] Schmelzer, G. H., & Gurib-Fakim, A. (Eds.). (2008). Medicinal Plants (Vol. 1). PROTA Foundation. [As cited in: Wikipedia contributors. Apparicine. Wikipedia, The Free Encyclopedia.] View Source

Pericalline (3463-93-2): Strategic Application Scenarios Aligned with Quantitative Differentiation Evidence

Gout and Hyperuricemia Drug Discovery: Non-Purine Xanthine Oxidase Inhibitor Lead

Given pericalline's xanthine oxidase IC50 of 0.65 μM—functionally equivalent to allopurinol (0.60 μM)—this alkaloid is directly applicable as a starting scaffold for structure-based design of non-purine XO inhibitors [1]. Research groups focused on identifying alternatives to allopurinol (which is associated with cardiotoxicity and hypersensitivity) should prioritize pericalline for fragment-based or analog-based SAR campaigns. Its benzazocine core is structurally unrelated to purine or febuxostat-like scaffolds, offering a novel chemotype for intellectual property generation.

Opioid Receptor Pharmacology: Multi-Target Tool Compound for Analgesic Target Deconvolution

With confirmed opioid receptor binding (IC50 = 2.3 μM; Ki = 2.65 μM), micromolar adenosine receptor affinity, and in vivo analgesic activity in the mouse abdominal constriction model, pericalline serves as a multi-target pharmacological probe [1]. It is particularly suited for laboratories conducting phenotypic analgesic screening where the goal is to deconvolute contributions from opioid vs. adenosine receptor pathways. Its intermediate opioid affinity (1.6-fold above codeine) further allows it to serve as a reference point for differentiating binding affinity from efficacy in vallesamine SAR studies [1].

Computational Oncology: ERα-Targeted Virtual Screening and Pharmacophore Modeling

Pericalline's in silico docking score of −7.5 kcal/mol against Estrogen Receptor Alpha positions it as a high-priority candidate for computational oncology workflows [1]. Medicinal chemistry teams engaged in ERα antagonist discovery for breast cancer can use pericalline's docked pose to derive pharmacophore queries for virtual screening of natural product libraries. Its binding energy, competitive with the top-ranked phytochemical clionasterol (−7.6 kcal/mol), supports its inclusion in consensus docking ensembles aimed at reducing false-positive rates in hit identification [1].

Enterovirus Antiviral Screening: PV3-Active Scaffold for Broad-Spectrum Antiviral Design

The strong activity of pericalline against poliovirus type 3 (PV3) distinguishes it from the majority of indole alkaloids isolated from Apocynaceae species [1]. For antiviral discovery groups maintaining enterovirus screening cascades (including poliovirus, coxsackievirus, and rhinovirus), pericalline provides a validated vallesamine-based hit that can be advanced into medicinal chemistry optimization. Its concurrent xanthine oxidase and opioid receptor activities may also be leveraged for host-targeted antiviral strategies exploring purinergic or neuro-immune pathways [1].

Application

Selection Property

Validation Focus

Non-purine XO inhibitor lead research

XO enzyme inhibition potency context

Reference inhibitor benchmarking and scaffold differentiation

Opioid receptor SAR probe studies

Opioid binding affinity context

Multi-target pharmacology differentiation (adenosine, opioid pathways)

In silico ERα virtual screening

Docking energy context

Pharmacophore model validation and hit prioritization

Enterovirus antiviral screening

Antiviral phenotype differentiation

PV3 activity confirmation and spectrum expansion

• [1] Shi, B.-B., Chen, J., Bao, M.-F., Zeng, Y., & Cai, X.-H. (2019). Alkaloids isolated from Tabernaemontana bufalina display xanthine oxidase inhibitory activity. Phytochemistry, 166, 112060; Arens, H., et al. (1982). Planta Medica, 46(12), 210–214; Ingkaninan, K., et al. (1999). J. Pharm. Pharmacol., 51(12), 1441–1446; Muthukrishnan, S., et al. (2024). Vegetos. doi:10.1007/s42535-024-01012-0; Schmelzer, G. H., & Gurib-Fakim, A. (Eds.). (2008). Medicinal Plants (Vol. 1). PROTA Foundation. View Source